Cas no 2138426-38-5 ((3,5-Difluorophenyl)methanesulfonyl fluoride)

• Product Name: (3,5-Difluorophenyl)methanesulfonyl fluoride
• CAS No: 2138426-38-5
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 6512377
• PubChem ID: 138391952
• Update Time: 2025-08-05

(3,5-Difluorophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138426-38-5
• EN300-728374
• (3,5-difluorophenyl)methanesulfonyl fluoride
• AKOS037478131
• (3,5-Difluorophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5F3O2S/c8-6-1-5(2-7(9)3-6)4-13(10,11)12/h1-3H,4H2
• InChI Key： MULRWGZSUAYWDO-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C=C(C=1)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 209.99623506g/mol
• Monoisotopic Mass: 209.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Additional information on (3,5-Difluorophenyl)methanesulfonyl fluoride

The Comprehensive Overview of (3,5-Difluorophenyl)methanesulfonyl Fluoride (CAS No 2138426-38-5)

(3,5-Difluorophenyl)methanesulfonyl fluoride, also known by its CAS registry number CAS No 2138426-38-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of methanesulfonyl fluoride, with a fluorinated phenyl group attached to the sulfonyl moiety. The presence of two fluorine atoms on the aromatic ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of (3,5-Difluorophenyl)methanesulfonyl fluoride typically involves the reaction of 3,5-difluorobenzene with methanesulfonyl chloride in the presence of a suitable base. This reaction is highly efficient and can be carried out under mild conditions, making it accessible for large-scale production. The resulting compound is a white crystalline solid with a melting point of approximately 70°C and a boiling point around 150°C under standard pressure.

Recent studies have highlighted the potential of (3,5-Difluorophenyl)methanesulfonyl fluoride as a versatile building block in organic synthesis. Its sulfonyl group acts as an excellent leaving group, enabling it to participate in nucleophilic substitution reactions with various organic compounds. This property makes it particularly useful in the synthesis of bioactive molecules, such as kinase inhibitors and other pharmaceutical agents.

In addition to its role in drug discovery, (3,5-Difluorophenyl)methanesulfonyl fluoride has found applications in materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and high-performance materials. The fluorinated aromatic ring imparts enhanced thermal stability and chemical resistance to the resulting materials, making them suitable for use in extreme environments.

The electronic properties of (3,5-Difluorophenyl)methanesulfonyl fluoride have also been studied extensively. Computational chemistry methods have revealed that the fluorine atoms on the aromatic ring significantly influence the compound's electronic structure, leading to unique reactivity patterns. These insights have been instrumental in designing new synthetic pathways and optimizing reaction conditions for its use in various chemical transformations.

From an environmental perspective, recent research has focused on understanding the fate and behavior of (3,5-Difluorophenyl)methanesulfonyl fluoride in natural systems. Studies indicate that the compound undergoes rapid degradation under UV light and enzymatic action, reducing its persistence in aquatic and terrestrial ecosystems. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, (3,5-Difluorophenyl)methanesulfonyl fluoride (CAS No 2138426-38-5) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing modern chemistry.